![molecular formula C22H24N2O5S B2805427 (E)-3-(6-methoxy-2,3-dimethylbenzofuran-5-yl)-N-(3-(methylsulfonamido)phenyl)but-2-enamide CAS No. 1173443-60-1](/img/structure/B2805427.png)
(E)-3-(6-methoxy-2,3-dimethylbenzofuran-5-yl)-N-(3-(methylsulfonamido)phenyl)but-2-enamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(E)-3-(6-methoxy-2,3-dimethylbenzofuran-5-yl)-N-(3-(methylsulfonamido)phenyl)but-2-enamide is a useful research compound. Its molecular formula is C22H24N2O5S and its molecular weight is 428.5. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Chemical Properties
- The compound has been utilized in the synthesis of novel chemical structures such as pyrazolo[1,5-a]pyrimidine and 1,2,4-triazolo[1,5-a]pyrimidine derivatives. These derivatives showed moderate effects against bacterial and fungal species, indicating potential in antimicrobial applications (Abdel‐Aziz, Hamdy, Fakhr, & Farag, 2008).
- Research involving similar compounds has led to the synthesis of zinc phthalocyanine with high singlet oxygen quantum yield. Such compounds have potential in photodynamic therapy, especially for cancer treatment (Pişkin, Canpolat, & Öztürk, 2020).
Antimicrobial and Antifungal Applications
- A variety of substituted 1,3,4-thiadiazole and imidazo[2,1-b][1,3,4]thiadiazole derivatives, which are structurally related, have been synthesized and shown to possess antibacterial and antifungal activities. This suggests a potential area of application for the compound (Chandrakantha, Isloor, Shetty, Fun, & Hegde, 2014).
Potential in Drug Development
- Similar chemical structures have been explored in drug development, particularly in synthesizing novel compounds with potential therapeutic applications. For instance, derivatives of the compound have been investigated for their analgesic, anti-inflammatory, and antimicrobial activities (Gein, Bobrovskaya, Russkikh, Novikova, Gein, Karpenko, Chashchina, Dmitriev, & Yankin, 2019).
Radioligand and Imaging Applications
- Research on structurally similar compounds includes the development of radioligands for imaging studies, such as the synthesis of 6-[11C]methoxy-3-[2-[1-(phenylmethyl)-4-piperidinyl]ethyl]-1,2-benzisoxazole for acetylcholinesterase imaging in the brain (Brown-Proctor, Snyder, Sherman, & Kilbourn, 1999).
properties
IUPAC Name |
(E)-N-[3-(methanesulfonamido)phenyl]-3-(6-methoxy-2,3-dimethyl-1-benzofuran-5-yl)but-2-enamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H24N2O5S/c1-13(18-11-19-14(2)15(3)29-21(19)12-20(18)28-4)9-22(25)23-16-7-6-8-17(10-16)24-30(5,26)27/h6-12,24H,1-5H3,(H,23,25)/b13-9+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OVQHPJPVLWDLSW-UKTHLTGXSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(OC2=CC(=C(C=C12)C(=CC(=O)NC3=CC(=CC=C3)NS(=O)(=O)C)C)OC)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=C(OC2=CC(=C(C=C12)/C(=C/C(=O)NC3=CC(=CC=C3)NS(=O)(=O)C)/C)OC)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H24N2O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
428.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.